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For researchers, scientists, and drug development professionals utilizing network data,
accurately mapping IP addresses to a geographic location is crucial for a variety of
applications, from understanding regional user engagement with scientific data platforms to
monitoring the geographic distribution of clinical trial participants. This guide provides a
comparative overview of sources for IP address to geolocation mapping, with a specific focus
on AS1928370, an autonomous system belonging to the Servico Federal de Processamento
de Dados (SERPRO), the Brazilian Federal Data Processing Service.

Given the challenges in obtaining a public ground truth dataset for a specific autonomous
system, this guide leverages publicly available accuracy reports and tools from commercial and
academic sources to provide a comparative framework. It is important to note that the accuracy
of IP geolocation can vary significantly based on the geographic region and the specific IP
range.

Comparison of IP Geolocation Providers

Several commercial and community-supported services offer IP address to geolocation
mapping. These services employ various methodologies to build and maintain their databases,
including collecting data from internet service providers (ISPs), analyzing network routing data,
and utilizing user-provided location information. The following table summarizes key metrics for
some of the prominent providers.
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Provider/Sourc
e

Reported
Global
Country-Level
Accuracy

Reported
Global City-
Level
Accuracy

Data Update
Frequency

Methodology
Highlights

MaxMind GeolP2

>99.8%

Varies by country
(See Brazil-
specific data

below)

Weekly

Proprietary
methods,
including ISP
data and network

analysis.[1]

IPinfo

High

High

Daily

Proprietary data
sources and

daily updates.

IP2Location

High

High

Monthly

Combination of
ISP data,
network traffic
analysis, and
user-submitted

data.

DB-IP

High

High

Monthly

Aggregates data
from multiple
sources and
uses machine
learning for

refinement.

Academic
Studies

(General)

95% - 99%[2]

50% - 80%][2]

N/A

Based on
analysis of
various
commercial and
public databases
against ground
truth data.[3][4]

Note: "High" is indicated where providers do not offer a specific public percentage but are

widely recognized in the industry. The accuracy of city-level data is notably more variable than
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country-level data.[2]

Brazil-Specific Geolocation Accuracy

MaxMind provides a tool to compare the accuracy of their GeolP services for specific countries.
The following table presents a summary of their reported accuracy for IP addresses in Brazil.
This data provides a more targeted, albeit still generalized, view of what researchers can
expect for IP addresses within AS1928370.

Accuracy Radius GeolP2 Precision Services  GeolLite2 (Free)

Within 100 km of the actual

] 78% 68%
location
Within 250 km of the actual

) 85% 76%
location
Within 500 km of the actual

) 89% 81%
location
Within 1000 km of the actual

95% 91%

location

Data sourced from the MaxMind GeolP accuracy comparison tool for Brazil.

Experimental Protocols and Methodologies

The quantitative data presented in this guide is based on the methodologies reported by the
respective IP geolocation providers and findings from academic research.

Commercial Provider Methodology:

Commercial providers typically rely on a combination of the following data sources and
techniques:

» |ISP-Provided Data: Direct data feeds from Internet Service Providers linking IP address
blocks to specific geographic areas.
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» Network Infrastructure Analysis: Mapping the physical location of network infrastructure such
as routers and data centers.

e User-Submitted Data: Voluntary submission of location data by users, often from applications
with GPS capabilities.

» Data Mining and Machine Learning: Algorithms to analyze and correlate various data points
to infer the location of an IP address.

Academic Research Methodology:

Independent academic studies on the accuracy of IP geolocation databases typically follow a
protocol that involves:

e Ground Truth Dataset Collection: Assembling a dataset of IP addresses with known, verified
physical locations. This is the most critical and challenging step.

e Querying Geolocation Databases: Submitting the IP addresses from the ground truth dataset
to the APIs or databases of various providers.

e Error Calculation: Calculating the distance between the provider's returned location and the
actual location in the ground truth dataset.

 Statistical Analysis: Analyzing the distribution of errors to determine the accuracy of each
provider at different geographic resolutions (e.g., city, state, country).

Visualizing the Geolocation Data Landscape

To better understand the flow of information and the factors influencing the accuracy of IP
geolocation, the following diagrams, generated using the DOT language, illustrate key
concepts.
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Caption: Workflow of IP Geolocation Data Sourcing and Processing.
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Caption: Experimental Workflow for Comparing Geolocation Providers.

Limitations and Considerations for AS1928370

While the data presented offers a valuable overview, researchers working with IP addresses
from AS1928370 should be aware of the following limitations:

o Lack of a Specific Ground Truth Dataset: The accuracy data for Brazil is a national aggregate
and may not perfectly reflect the accuracy for a specific government-affiliated autonomous
system like AS1928370. The physical distribution of SERPRO's infrastructure will influence
the geolocation accuracy for its IP ranges.

o Dynamic Nature of IP Allocations: IP address assignments can change, and it is crucial to
use a provider with a high frequency of data updates to ensure the most current geolocation
information.
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e Purpose of the Autonomous System: As AS1928370 is operated by a federal data
processing service, its IP addresses may be used for a variety of purposes, including data
centers and government offices. The type of use can impact the stability and geographic
specificity of the IP address.

Conclusion

For researchers and professionals in the drug development field, leveraging IP geolocation
data can provide valuable insights. When working with IP addresses from a specific
autonomous system such as AS1928370, it is recommended to use a reputable commercial
provider with a high-frequency update cycle and to be mindful of the inherent limitations in
geolocation accuracy, particularly at the city level. The Brazil-specific data from providers like
MaxMind can serve as a useful, though generalized, benchmark. For highly sensitive
applications, researchers should consider the reported accuracy radii and the potential for
location discrepancies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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